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Introduction

2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol, also known by its synonym 3-(2-Hydroxy-5-
methylphenyl)-3-phenylpropan-1-ol, is a phenolic organic compound of significant interest in
the pharmaceutical industry. Its primary relevance lies in its role as a key intermediate in the
synthesis of Tolterodine, a muscarinic receptor antagonist used for the treatment of urinary
incontinence. This document provides a comprehensive overview of its chemical properties,
synthesis, and what is known about its biological relevance, with a focus on its place within the
manufacturing process of Tolterodine.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-(3-Hydroxy-1-phenylpropyl)-4-
methylphenol is presented in Table 1. This data is compiled from various chemical suppliers
and databases.
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Property Value Reference
CAS Number 851789-43-0 [1]
Molecular Formula C16H1802 [1]
Molecular Weight 242.32 g/mol [1]

2-(3-hydroxy-1-
IUPAC Name [1]
phenylpropyl)-4-methylphenol

3-(2-Hydroxy-5-
methylphenyl)-3-

Synonyms phenylpropan-1-ol, 3-(2- [1]
Hydroxy-5-methylphenyl)-3-
phenylpropanol

Not specified in literature; likely
Appearance .
a solid at room temperature

Purity (as a commercial
>95% - >97% (HPLC) [1]
product)

Storage Conditions +5°C [1]

Synthesis and Experimental Protocols

The primary documented synthesis of 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol is as
an intermediate in the production of Tolterodine. The following experimental protocol is adapted
from patent literature describing this transformation.

Synthesis of 2-(3-Hydroxy-1-phenylpropyl)-4-
methylphenol from 3,4-Dihydro-6-methyl-4-phenyl-2H-
benzopyran-2-one

This synthesis involves the reductive opening of a lactone ring.

o Experimental Workflow
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Figure 1: Synthesis workflow for 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol.
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Detailed Experimental Protocol

To a stirred suspension of 3,4-dihydro-6-methyl-4-phenyl-2H-benzopyran-2-one (23.8 g, 0.1
mol) in methanol (100 ml), sodium borohydride (NaBHa4) (3.78 g, 0.1 mol) is added in portions
at 0°C. The reaction mixture is then stirred at this temperature for 1 hour. Following this,
acetone (15 ml) is added to quench the reaction. The pH of the mixture is adjusted to between
6 and 7 with acetic acid. The resulting mixture is then extracted with ethyl acetate. The organic
phase is washed, dried, and the solvent is evaporated under reduced pressure. The crude
product is crystallized from toluene to yield 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol as
a crystalline solid.

Biological Activity and Relevance

There is a notable lack of publicly available data on the specific biological activity,
pharmacology, or toxicology of 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol itself. Its
primary significance is as a direct precursor in the synthesis of Tolterodine.

Role as a Tolterodine Intermediate and Impurity

2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol is a crucial intermediate in several patented
synthetic routes to Tolterodine. Due to its position in the manufacturing process, it can also be
present as a process-related impurity in the final active pharmaceutical ingredient (API).
Regulatory guidelines necessitate the monitoring and control of such impurities to ensure the
safety and efficacy of the final drug product.

Contextual Pharmacology: Tolterodine

To provide context, Tolterodine is a competitive muscarinic receptor antagonist. It exhibits a
high affinity for the muscarinic receptors in the bladder, which are responsible for bladder
muscle contractions. By blocking these receptors, Tolterodine reduces involuntary bladder
contractions, thereby increasing bladder capacity and decreasing the frequency and urgency of
urination. Tolterodine is extensively metabolized in the liver, primarily by the cytochrome P450
enzyme CYP2D6 to its active 5-hydroxymethyl metabolite, and to a lesser extent by CYP3A4.

It is important to emphasize that the pharmacological profile of Tolterodine should not be
extrapolated to its synthetic intermediate, 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol, for
which dedicated pharmacological studies have not been identified in the reviewed literature.
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Toxicology of Related Impurities

General toxicology studies are conducted on pharmaceutical products and their impurities. A
pharmacology review by the FDA for Tolterodine indicated that genotoxicity and general toxicity
studies were performed on degradation products. However, specific data for 2-(3-Hydroxy-1-
phenylpropyl)-4-methylphenol was not detailed in the available documents.[2] Without
specific studies, the toxicological profile of this compound remains uncharacterized.

Conclusion

2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol is a well-defined chemical entity with its
primary significance rooted in pharmaceutical manufacturing as a key intermediate for
Tolterodine. While its synthesis is documented, there is a significant gap in the scientific
literature regarding its intrinsic biological activity, pharmacological effects, and toxicological
profile. For professionals in drug development, this compound is of interest mainly from a
process chemistry and quality control perspective, where its formation and subsequent
conversion, as well as its potential as an impurity, are of critical importance. Further research
would be necessary to elucidate any inherent pharmacological or toxicological properties of this
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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